Acotiamide hydrochloride

• IUPAC Name: N-[2-[di(propan-2-yl)amino]ethyl]-2-[(2-hydroxy-4,5-dimethoxybenzoyl)amino]-1,3-thiazole-4-carboxamide;hydrochloride
• InChI: InChI=1S/C21H30N4O5S.ClH/c1-12(2)25(13(3)4)8-7-22-20(28)15-11-31-21(23-15)24-19(27)14-9-17(29-5)18(30-6)10-16(14)26;/h9-13,26H,7-8H2,1-6H3,(H,22,28)(H,23,24,27);1H
• InChI Key: VQEKQYLTAIVCBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCNC(=O)C1=CSC(=N1)NC(=O)C2=CC(=C(C=C2O)OC)OC)C(C)C.Cl
• Molecular Formula: C21H31ClN4O5S
• DSSTOX Substance ID: DTXSID30171717
• Molecular Weight: 487.0 g/mol
• CAS RN: 185104-11-4

Description

Acotiamide hydrochloride is a novel selective acetylcholinesterase inhibitor. It is primarily used in the treatment of functional dyspepsia, a common gastrointestinal disorder characterized by symptoms such as postprandial fullness, upper abdominal bloating, and early satiation . This compound works by enhancing gastric motility and accelerating gastric emptying, thereby alleviating the symptoms of functional dyspepsia .

Scientific Research Applications

Acotiamide hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound in studies of acetylcholinesterase inhibitors and their mechanisms of action.

Biology: This compound is used in research on gastrointestinal motility and the regulation of acetylcholine levels.

Medicine: The compound is extensively studied for its therapeutic potential in treating functional dyspepsia and other gastrointestinal disorders.

Industry: This compound is used in the pharmaceutical industry for the development of new drugs targeting gastrointestinal motility disorders.

Mechanism of Action

Acotiamide hydrochloride exerts its effects by inhibiting acetylcholinesterase, an enzyme responsible for the breakdown of acetylcholine . By inhibiting this enzyme, this compound increases the levels of acetylcholine in the gastrointestinal tract, which enhances gastric motility and accelerates gastric emptying . This mechanism of action helps alleviate the symptoms of functional dyspepsia, such as bloating and discomfort .

Future Directions

Acotiamide is under global development for the treatment of patients with functional dyspepsia. Phase III trials in this patient population are in preparation in Europe, with phase II trials completed in the USA and Europe. A recent study protocol has been published for an investigator-initiated, multi-center, randomized, double-blind, placebo-controlled phase II trial to evaluate the efficacy and safety of acotiamide in patients with esophagogastric junction outflow obstruction.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acotiamide hydrochloride involves multiple steps, including the preparation of intermediates and their subsequent reactions. One common method involves the reaction of 2-[(2-hydroxy-4,5-dimethoxybenzoyl)amino]thiazole-4-carboxylic acid with N,N-diisopropylethylamine and 2-chloro-N,N-diisopropylethylamine in the presence of a coupling agent . The reaction conditions typically involve the use of solvents such as dichloromethane and temperatures ranging from 0°C to room temperature.

Industrial Production Methods

In industrial settings, the production of this compound often involves the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process includes the preparation of this compound trihydrate, which is then formulated into tablets for oral administration . The formulation process involves the use of excipients such as diluents, disintegrating agents, adhesives, and lubricants to ensure the stability and bioavailability of the final product .

Chemical Reactions Analysis

Types of Reactions

Acotiamide hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions, leading to the formation of degradation products.

Reduction: The compound can also undergo reduction reactions, although these are less common.

Substitution: this compound can participate in substitution reactions, particularly in the presence of nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride can be used.

Substitution: Nucleophiles such as amines and thiols are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of various degradation products, while substitution reactions can result in the formation of new derivatives of this compound .

Comparison with Similar Compounds

Similar Compounds

Cisapride: A prokinetic agent that enhances gastric motility but has been associated with serious cardiac side effects.

Itopride: Another acetylcholinesterase inhibitor used to treat gastrointestinal disorders, but with a different safety profile compared to acotiamide hydrochloride.

Mosapride: A selective serotonin receptor agonist that also enhances gastric motility but works through a different mechanism.

Uniqueness of this compound

This compound is unique in its selective inhibition of acetylcholinesterase without significant affinity for serotonin or dopamine receptors . This selectivity reduces the risk of side effects associated with other prokinetic agents, making this compound a safer option for the treatment of functional dyspepsia .

Q & A

Q1: What is the primary mechanism of action of Acotiamide hydrochloride?

A1: this compound primarily acts as an acetylcholinesterase (AChE) inhibitor. [] By inhibiting AChE, it prevents the breakdown of acetylcholine (ACh) in the enteric nervous system, leading to increased ACh concentrations. []

Q2: What are the downstream effects of increased acetylcholine levels in the gastrointestinal tract?

A2: Increased ACh levels enhance gastric motility and improve gastric emptying. [] This, in turn, helps alleviate symptoms of functional dyspepsia, such as postprandial fullness, upper abdominal bloating, and early satiation. [, , ]

Q3: Does this compound interact with any other receptors?

A3: While its primary mechanism involves AChE inhibition, this compound also exhibits antagonistic effects on M1 and M2 muscarinic receptors in the enteric nervous system. This contributes to its overall effect on gastric motility. [, ]

Q4: Are there any studies suggesting a role for this compound in stress response?

A4: Research indicates that this compound may play a role in regulating stress responses. In animal models, it has demonstrated the ability to restore delayed gastric emptying and feeding inhibition induced by restraint stress. []

Q5: What is the molecular formula and weight of this compound trihydrate?

A5: The molecular formula of this compound trihydrate is C20H31N3O5S·HCl·3H2O, and its molecular weight is 514.06 g/mol. [, ]

Q6: Is there spectroscopic data available for this compound trihydrate?

A6: Yes, various spectroscopic techniques have been employed to characterize this compound trihydrate. These include UV-Vis spectrophotometry, fluorescence spectroscopy, infrared spectroscopy (FTIR), and nuclear magnetic resonance (NMR) spectroscopy. [, , ]

Q7: What is known about the stability of this compound under different conditions?

A7: Studies have investigated the stability of this compound under various stress conditions, including acid/base hydrolysis, thermal stress, oxidation, and photolytic stress. [] This information is crucial for developing stable formulations and ensuring the drug's shelf life.

Q8: Have different crystal forms of this compound been identified?

A8: Yes, research has identified several hydrates and solvates of this compound, including forms with water, methanol, ethanol, and n-propanol. [, ] These different forms can exhibit variations in stability and solubility.

Q9: How does the water content impact the stability of this compound crystal forms?

A9: The water content significantly influences the stability of this compound crystal forms. Studies have shown that humidity can induce phase transformations between different hydrates. []

Q10: What is the pharmacokinetic profile of this compound?

A10: this compound exhibits favorable pharmacokinetic properties. Studies in rats have investigated its absorption, distribution, metabolism, and excretion. [] Research using liquid chromatography-tandem mass spectrometry (LC-MS/MS) has identified metabolites in rat plasma, urine, and feces. []

Q11: What is the clinical efficacy of this compound in treating functional dyspepsia?

A11: this compound has demonstrated efficacy in treating functional dyspepsia in clinical trials. [, , ] Studies have shown improvement in symptoms such as postprandial fullness, bloating, and early satiation.

Q12: Is there a dose-response relationship for this compound in treating functional dyspepsia?

A12: Yes, clinical trials have shown a dose-dependent therapeutic efficacy of this compound in patients with functional dyspepsia. []

Q13: What analytical methods are commonly used to quantify this compound?

A13: Several analytical methods are employed for quantifying this compound, including high-performance liquid chromatography (HPLC) [], high-performance thin-layer chromatography (HPTLC) [], and LC-MS/MS. []

Q14: Are there any specific formulation strategies used to improve the stability or bioavailability of this compound?

A14: Research has focused on developing stable formulations of this compound. For example, oral tablets have been designed using specific fillers and disintegrants to enhance drug release and dissolution. []